ethyl 1,2-dimethyl-5-phenyl-1H-pyrrole-3-carboxylate

• IUPAC Name: ethyl 1,2-dimethyl-5-phenylpyrrole-3-carboxylate
• InChI: InChI=1S/C15H17NO2/c1-4-18-15(17)13-10-14(16(3)11(13)2)12-8-6-5-7-9-12/h5-10H,4H2,1-3H3
• InChI Key: ZKJLHTFXZXOFLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=C1)C2=CC=CC=C2)C)C
• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol

Description

“Ethyl 1,2-dimethyl-5-phenyl-1H-pyrrole-3-carboxylate” is a chemical compound with a pyrrole ring system. Pyrrole is a biologically active scaffold known for its diverse nature of activities. The compound’s CAS number is 3652-47-9.

Synthesis routes and methods

Procedure details

To ethyl 2-methyl-5-phenyl-1H-pyrrole-3-carboxylate (3 g, 13 mmol) in THF (50 ml) was added iodomethane (4 ml, 65 mmol) and sodium hydride (630 mg, 60% in mineral oil, 15.6 mmol) at 0° C. After warming the reaction mixture to room temperature, it was stirred for 1 day. Water (20 ml) was added and extracted organic layer with diethyl ether. With normal-phase preparative LC, purification preceded to gave title compound (3 g, 94%) as yellow solid.